Cas no 1361754-27-9 (4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine
• CAS No: 1361754-27-9
• MF: C₇H₂F₃IN₂O
• MW: 314.003263950348
• CID: 4801401
• Update Time: 2025-10-21

4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F3IN2O/c8-7(9,10)14-6-3-13-2-5(11)4(6)1-12/h2-3H
• InChI Key： WMLXUQALGJXGNI-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(=C1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine

4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine: A Key Intermediate in Modern Pharmaceutical Synthesis

4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine, with the CAS number 1361754-27-9, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. Its applications span across multiple therapeutic areas, making it an indispensable tool for medicinal chemists and researchers.

The molecular structure of 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine consists of a pyridine core substituted with a cyano group at the 4-position, an iodine atom at the 3-position, and a trifluoromethoxy group at the 5-position. This arrangement imparts distinct reactivity and functionality, enabling its use in a wide range of synthetic transformations. The presence of the cyano group facilitates nucleophilic addition reactions, while the iodine atom serves as a handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. The trifluoromethoxy group, on the other hand, enhances metabolic stability and lipophilicity, making it an attractive moiety for drug development.

In recent years, 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine has been extensively utilized in the synthesis of small-molecule inhibitors targeting various disease pathways. One notable area of research is its application in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets. By incorporating functional groups such as the cyano and trifluoromethoxy groups, researchers can fine-tune the binding affinity and selectivity of these inhibitors.

A groundbreaking study published in Journal of Medicinal Chemistry demonstrated the use of 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine in synthesizing a novel series of Janus kinase (JAK) inhibitors. These inhibitors showed promising activity against JAK2 and JAK3, which are implicated in autoimmune disorders such as rheumatoid arthritis and psoriasis. The study highlighted the compound's role in generating potent and selective inhibitors through strategic functionalization and optimization.

The trifluoromethoxy group in 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine also plays a pivotal role in enhancing the pharmacokinetic properties of drug candidates. Fluoro-substituted compounds often exhibit improved bioavailability, reduced metabolic clearance, and increased binding affinity to biological targets. This has led to numerous patents and commercial drug products where trifluoromethoxy-containing moieties have been integral to their success.

In addition to kinase inhibitors, 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine has found utility in developing antiviral and antibacterial agents. Its structural features allow for the facile introduction of additional functional groups that can interact with viral proteases or bacterial enzymes. For instance, researchers have leveraged this compound to create novel protease inhibitors targeting viruses such as HIV and hepatitis C. The cyano group can be further modified to introduce carboxylic acids or amides, expanding its synthetic potential.

The synthesis of 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from commercially available pyridine derivatives. However, recent advances in catalytic coupling reactions have enabled more efficient routes to this intermediate. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the iodine and trifluoromethoxy groups with high regioselectivity.

The growing demand for this compound has spurred interest in green chemistry approaches to its synthesis. Researchers are exploring solvent-free conditions, catalytic systems that minimize waste, and renewable feedstocks to make production more sustainable. These efforts align with broader industry trends toward environmentally conscious manufacturing processes.

The future prospects for 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine are vast, particularly as new therapeutic targets are discovered and validated. Its versatility makes it a valuable building block for designing molecules with tailored properties for treating neurological disorders, cardiovascular diseases, and metabolic conditions. As computational chemistry tools become more sophisticated, virtual screening methods will likely be employed to identify novel applications for this compound.

In conclusion, 4-Cyano-3-iodo-5-(trifluoromethoxy)pyridine (CAS no. 1361754-27-9) is a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features enable its use in developing biologically active molecules across multiple therapeutic areas. With ongoing research uncovering new applications and synthetic strategies, this compound is poised to remain a critical tool for medicinal chemists and drug developers worldwide.